Cas no 132260-55-0 (methyl 2,4-dihydroxy-6-iodobenzoate)

• Product Name: methyl 2,4-dihydroxy-6-iodobenzoate
• CAS No: 132260-55-0
• MF: C₈H₇IO₄
• MW: 294.043255090714
• MDL: MFCD30668596
• CID: 5238202
• Update Time: 2025-05-23

methyl 2,4-dihydroxy-6-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dihydroxy-6-iodo-, methyl ester
• methyl 2,4-dihydroxy-6-iodobenzoate

• MDL： MFCD30668596
• Inchi： 1S/C8H7IO4/c1-13-8(12)7-5(9)2-4(10)3-6(7)11/h2-3,10-11H,1H3
• InChI Key： AJJILOLMWQCTBZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(I)C=C(O)C=C1O

Additional information on methyl 2,4-dihydroxy-6-iodobenzoate

Methyl 2,4-Dihydroxy-6-Iodobenzoate: A Comprehensive Overview

Methyl 2,4-dihydroxy-6-iodobenzoate (CAS No. 132260-55-0) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with hydroxyl and iodine groups at specific positions. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of methyl 2,4-dihydroxy-6-iodobenzoate in drug development, particularly in the design of bioactive molecules with antioxidant and anti-inflammatory properties. Researchers have explored its ability to scavenge free radicals, which is crucial in combating oxidative stress—a key factor in numerous diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. The hydroxyl groups on the benzene ring contribute significantly to its antioxidant activity by facilitating hydrogen donation and stabilizing reactive oxygen species.

In addition to its biological applications, methyl 2,4-dihydroxy-6-iodobenzoate has shown promise in materials science as a precursor for the synthesis of advanced materials. Its iodine substituent plays a critical role in enabling controlled radical polymerization reactions, which are essential for the production of high-performance polymers used in electronics and biomedical devices. The compound's ability to undergo various chemical transformations makes it a versatile building block in organic synthesis.

Recent advancements in synthetic methodologies have also expanded the scope of methyl 2,4-dihydroxy-6-iodobenzoate's applications. For instance, its use as an intermediate in the synthesis of bioactive compounds has been documented in several research papers published in high-impact journals. These studies emphasize the importance of understanding the compound's reactivity under different reaction conditions to optimize its utilization in drug discovery pipelines.

The structural features of methyl 2,4-dihydroxy-6-iodobenzoate also make it an attractive candidate for use in fluorescence-based sensing technologies. The iodine atom serves as an electron-withdrawing group, enhancing the molecule's ability to emit light upon excitation—a property that is highly desirable in sensors for detecting environmental pollutants or biological analytes.

Furthermore, methyl 2,4-dihydroxy-6-iodobenzoate has been investigated for its potential role in photodynamic therapy (PDT), a treatment modality for cancer that relies on light-sensitive compounds to generate reactive oxygen species that destroy cancer cells. The compound's ability to absorb light in the visible spectrum and generate singlet oxygen makes it a promising photosensitizer for PDT applications.

Recent research has also focused on the environmental impact of methyl 2,4-dihydroxy-6-iodobenzoate and its degradation pathways under various conditions. Understanding its biodegradability and toxicity is crucial for assessing its safety profile and ensuring sustainable use in industrial and medical applications.

In conclusion, methyl 2,4-dihydroxy-6-iodobenzoate (CAS No. 132260-55